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Anwendungshinweise und Protokolle für Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung

Einführung

Polyvinylbutyral (PVB) ist ein thermoplastisches Harz, das vor allem für seine Verwendung als

Zwischenschicht in Verbundsicherheitsglas bekannt ist, wo es für Splitterbindung und erhöhte

Resttragfähigkeit sorgt.[1][2] Seine einzigartigen Eigenschaften wie hervorragende Flexibilität,

Haftung auf verschiedensten Untergründen, optische Transparenz und geringe

Verarbeitungstemperaturen machen es jedoch auch zu einem vielversprechenden Material für

den aufstrebenden Bereich der flexiblen Elektronik und Sensorik.[3][4] Diese

Anwendungsbeschreibung gibt einen detaillierten Überblick über den Einsatz von PVB in der

Herstellung von Sensoren und flexibler Elektronik, einschließlich quantitativer Daten,

experimenteller Protokolle und visueller Darstellungen von Arbeitsabläufen.

Schlüsseleigenschaften von Polyvinylbutyral (PVB)
PVB bietet eine Kombination von physikalischen und chemischen Eigenschaften, die es für

flexible elektronische Anwendungen attraktiv machen. Die folgende Tabelle fasst die

wichtigsten quantitativen Eigenschaften von PVB zusammen.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15481046?utm_src=pdf-interest
https://www.baunetzwissen.de/glossar/p/pvb-folie-51465
https://www.s-lecfilm.com/de/PVB-interlayer/
https://www.polytec-pt.com/de/elektrisch-leitfaehig/anwendungsbereiche/flexible-elektronik
https://www.emft.fraunhofer.de/de/kompetenzen/flexible-systeme/flexible-elektronik.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eigenschaft Typischer Wert Einheit
Relevanz für
Sensoren und
flexible Elektronik

Mechanische

Eigenschaften

Zugfestigkeit 30 - 50 MPa

Gewährleistet die

Robustheit und

Langlebigkeit von

flexiblen Bauteilen.

Elastizitätsmodul 1.5 - 2.5 GPa

Bestimmt die

Steifigkeit des

Materials; ein

niedrigerer Modul ist

für flexible

Anwendungen

vorteilhaft.

Bruchdehnung 20 - 70 %

Zeigt die Fähigkeit

des Materials, sich zu

dehnen, ohne zu

brechen, was für

biegsame Elektronik

entscheidend ist.

Thermische

Eigenschaften

Glasübergangstemper

atur (Tg)

60 - 75 °C Definiert den

Temperaturbereich, in

dem das Material von

einem harten,

glasartigen Zustand in

einen weicheren,

gummiartigen Zustand

übergeht. Dies ist

wichtig für die

Verarbeitung und den
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Betriebstemperaturber

eich des Sensors.

Elektrische

Eigenschaften

Dielektrizitätskonstant

e (bei 1 MHz)
3.0 - 3.8 -

Wichtig für die

Verwendung als

dielektrische Schicht

in Kondensatoren

oder als

Isoliermaterial.

Durchschlagfestigkeit 15 - 25 kV/mm

Bestimmt die

maximale elektrische

Feldstärke, der das

Material standhalten

kann, ohne seine

isolierenden

Eigenschaften zu

verlieren.

Optische

Eigenschaften

Lichtdurchlässigkeit

(3mm Dicke)
> 88 %

Ermöglicht den

Einsatz in

transparenten

elektronischen

Bauteilen wie Displays

oder Photovoltaik.[3]

Brechungsindex 1.48 - 1.49 -

Wichtig für optische

Anwendungen und die

Anpassung an andere

Materialien.

Anwendungen in der Sensorik und flexiblen
Elektronik
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Die Vielseitigkeit von PVB ermöglicht seinen Einsatz in einer Reihe von Sensoranwendungen:

Piezoelektrische Sensoren: PVB zeigt nach entsprechender Polarisationsbehandlung

piezoelektrische Eigenschaften. Dies ermöglicht die Herstellung von flexiblen Druck-,

Vibrations- und Akustiksensoren. Diese Sensoren können Vibrationen durch Bewegung oder

Biegung wahrnehmen.

Dehnungssensoren: Durch die Einarbeitung von leitfähigen Nanomaterialien (z. B.

Kohlenstoffnanoröhrchen, Graphen) in die PVB-Matrix können hochempfindliche

Dehnungssensoren hergestellt werden. Die Flexibilität des PVB ermöglicht es diesen

Sensoren, sich an gekrümmte Oberflächen anzupassen und große Verformungen zu

messen.

Biosensoren: Die Biokompatibilität von PVB macht es zu einem geeigneten Material für die

Entwicklung von Biosensoren. Es kann als Immobilisierungsmatrix für Enzyme oder

Antikörper in elektrochemischen oder optischen Biosensoren dienen.

Flexible Substrate: PVB kann als flexibles und transparentes Substrat für den Aufbau von

elektronischen Schaltungen, organischen Leuchtdioden (OLEDs) und

Dünnschichttransistoren (TFTs) dienen.

Experimentelle Protokolle
Die folgenden Protokolle beschreiben die grundlegenden Schritte zur Herstellung von PVB-

basierten Sensoren.

Dieses Protokoll beschreibt die Herstellung einer PVB-Lösung, die als Ausgangsmaterial für

verschiedene Beschichtungstechniken dient.

Materialien:

Polyvinylbutyral (PVB) Harz (z.B. Mowital®, Butvar®)

Lösungsmittel (z.B. Ethanol, Isopropanol, Butanol, oder eine Mischung)

Magnetrührer und Rührfisch

Becherglas
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Waage

Vorgehensweise:

1. Wiegen Sie die gewünschte Menge an PVB-Harz ab.

2. Messen Sie das entsprechende Volumen des Lösungsmittels ab, um die gewünschte

Konzentration zu erreichen (typischerweise 5-20 Gew.-%).

3. Geben Sie den Rührfisch und das Lösungsmittel in das Becherglas und stellen Sie es auf

den Magnetrührer.

4. Fügen Sie das PVB-Harz langsam und unter ständigem Rühren zum Lösungsmittel hinzu,

um die Bildung von Klumpen zu vermeiden.

5. Decken Sie das Becherglas ab (z.B. mit Parafilm), um die Verdunstung des

Lösungsmittels zu minimieren.

6. Rühren Sie die Lösung bei Raumtemperatur, bis sich das PVB vollständig aufgelöst hat.

Dies kann mehrere Stunden dauern. Die Lösung sollte klar und homogen sein.

7. Lassen Sie die Lösung vor der Verwendung ruhen, um Luftblasen entweichen zu lassen.

Diese Methode eignet sich zur Herstellung von gleichmäßigen Dünnfilmen auf flachen

Substraten.

Materialien und Geräte:

Vorbereitete PVB-Lösung (siehe Protokoll 1)

Substrat (z.B. Glas, Siliziumwafer, PET-Folie)

Rotationsbeschichter (Spin Coater)

Pipette oder Spritze

Heizplatte oder Ofen

Vorgehensweise:
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1. Reinigen Sie das Substrat gründlich (z.B. mit Aceton, Isopropanol und deionisiertem

Wasser in einem Ultraschallbad).

2. Trocknen Sie das Substrat mit einem Stickstoffstrom oder in einem Ofen.

3. Platzieren Sie das Substrat auf dem Chuck des Rotationsbeschichters und aktivieren Sie

das Vakuum.

4. Geben Sie eine ausreichende Menge der PVB-Lösung in die Mitte des Substrats, um es

vollständig zu bedecken.

5. Starten Sie das Rotationsbeschichtungsprogramm. Ein typisches Programm besteht aus

zwei Schritten:

Einem langsamen Schritt (z.B. 500 U/min für 10 Sekunden) zur gleichmäßigen

Verteilung der Lösung.

Einem schnellen Schritt (z.B. 2000-5000 U/min für 30-60 Sekunden) zur Erzielung der

gewünschten Filmdicke.

6. Nach Abschluss des Programms stoppen Sie den Rotationsbeschichter und entnehmen

das Substrat vorsichtig.

7. Trocknen Sie den Film auf einer Heizplatte oder in einem Ofen bei einer Temperatur

unterhalb der Glasübergangstemperatur des PVB (z.B. 60-70 °C), um das restliche

Lösungsmittel zu entfernen.

Visualisierung von Arbeitsabläufen
Die folgenden Diagramme, erstellt in der DOT-Sprache, visualisieren die beschriebenen

Prozesse.
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Abbildung 1: Allgemeiner Arbeitsablauf zur Herstellung von PVB-Dünnfilmen.
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Abbildung 2: Logischer Arbeitsablauf zur Herstellung eines flexiblen Dehnungssensors auf

PVB-Basis.

Charakterisierung der Sensoren
Nach der Herstellung müssen die Sensoren charakterisiert werden, um ihre Leistungsfähigkeit

zu bewerten.
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Parameter Messmethode Typische Geräte

Elektrische Eigenschaften

Widerstand / Leitfähigkeit
2-Punkt- oder 4-Punkt-

Messung
Sourcemeter, Multimeter

Kapazität LCR-Meter LCR-Meter

Piezoelektrischer Koeffizient

(d33)
d33-Meter d33-Meter

Sensorleistung

Empfindlichkeit (Gauge Factor)

Anlegen einer definierten

Dehnung und Messung der

relativen

Widerstandsänderung

Mechanische Prüfmaschine,

Sourcemeter

Ansprechzeit

Schnelle Anregung (z.B.

Druckpuls) und Messung der

Signalanstiegs-/abfallzeit

Oszilloskop,

Funktionsgenerator

Linearität

Messung der Sensorantwort

über einen Bereich von

Eingangssignalen

Datenerfassungssystem

Hysterese

Messung der Sensorantwort

bei ansteigendem und

abfallendem Eingangssignal

Datenerfassungssystem

Mechanische Eigenschaften

Haftfestigkeit Gitterschnitttest, Pull-off-Test Haftfestigkeitsprüfgerät

Biegefestigkeit Zyklische Biegeprüfung Biegeprüfmaschine

Fazit
Polyvinylbutyral ist ein vielseitiges und kostengünstiges Material mit großem Potenzial für die

Herstellung von Sensoren und flexibler Elektronik. Seine einfache Verarbeitbarkeit aus Lösung,

seine hervorragenden mechanischen Eigenschaften und seine Kompatibilität mit

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


verschiedenen Substraten und funktionellen Materialien eröffnen ein breites Spektrum an

Anwendungsmöglichkeiten. Die in diesem Dokument beschriebenen Protokolle und

Arbeitsabläufe bieten eine solide Grundlage für Forscher und Entwickler, um mit der

Erforschung und Nutzung von PVB in ihren spezifischen Anwendungen zu beginnen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

